Cas no 1269825-51-5 ((3R)-3-amino-3-(5-chloropyridin-2-yl)propanoic acid)

• Product Name: (3R)-3-amino-3-(5-chloropyridin-2-yl)propanoic acid
• CAS No: 1269825-51-5
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 5590359
• PubChem ID: 96860055
• Update Time: 2025-05-25

(3R)-3-amino-3-(5-chloropyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinepropanoic acid, β-amino-5-chloro-, (βR)-
• 1269825-51-5
• EN300-1284631
• (3R)-3-AMINO-3-(5-CHLOROPYRIDIN-2-YL)PROPANOICACID
• (3R)-3-AMINO-3-(5-CHLOROPYRIDIN-2-YL)PROPANOIC ACID
• (3R)-3-amino-3-(5-chloropyridin-2-yl)propanoic acid

• Inchi： 1S/C8H9ClN2O2/c9-5-1-2-7(11-4-5)6(10)3-8(12)13/h1-2,4,6H,3,10H2,(H,12,13)/t6-/m1/s1
• InChI Key： NIAXTQSRQWQYDO-ZCFIWIBFSA-N
• SMILES： [C@@H](C1N=CC(Cl)=CC=1)(N)CC(=O)O

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• Boiling Point: 348.4±42.0 °C(Predicted)
• pka: 3.14±0.12(Predicted)

Additional information on (3R)-3-amino-3-(5-chloropyridin-2-yl)propanoic acid

Compound CAS No. 1269825-51-5: (3R)-3-Amino-3-(5-Chloropyridin-2-yl)Propanoic Acid

The compound with CAS No. 1269825-51-5, known as (3R)-3-amino-3-(5-chloropyridin-2-yl)propanoic acid, is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its chiral center at the third carbon atom, which imparts stereochemical properties that are critical for its biological activity. The presence of the 5-chloropyridin-2-yl group introduces electronic and steric effects, further modulating its interactions with biological targets.

Recent studies have highlighted the potential of (3R)-3-amino-3-(5-chloropyridin-2-yl)propanoic acid as a lead compound in drug discovery. Its amino acid-like structure suggests that it may act as a precursor for peptide-based therapeutics or serve as a building block for more complex molecules. Researchers have explored its ability to inhibit key enzymes involved in metabolic pathways, making it a promising candidate for the treatment of conditions such as diabetes and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that includes the preparation of intermediates such as 5-chloropyridine derivatives and subsequent coupling reactions to form the propanoic acid backbone. Advanced techniques like asymmetric catalysis have been employed to ensure high enantiomeric excess, which is essential for maintaining the compound's stereochemical integrity.

In terms of pharmacokinetics, (3R)-3-amino-3-(5-chloropyridin-2-yl)propanoic acid exhibits favorable absorption and bioavailability profiles, making it suitable for oral administration. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, suggesting potential applications in central nervous system disorders. Additionally, its low toxicity profile has been validated in acute and chronic toxicity assays, further supporting its suitability for therapeutic use.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of (3R)-3-amino-3-(5-chloropyridin-2-yl)propanoic acid to various protein targets with high accuracy. Molecular docking studies have revealed that the compound interacts favorably with residues in the active sites of kinases and proteases, indicating its potential as an inhibitor of these enzymes.

The structural versatility of this compound also makes it an attractive candidate for further chemical modifications. For instance, substitution at the chloropyridine ring or modification of the amino group could enhance its potency or selectivity for specific biological targets. Such modifications are currently being explored in ongoing research projects worldwide.

In conclusion, (3R)-3-amino-3-(5-chloropyridin-2-yl)propanoic acid represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique structure, coupled with promising pharmacological properties, positions it as a key player in the development of novel drugs targeting a wide range of diseases.